Cas no 1804760-31-3 (Methyl 3-(fluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 3-(fluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804760-31-3
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4813086
• Update Time: 2025-10-24

Methyl 3-(fluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(fluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H11F4NO4/c1-18-8-4-9(20-11(13,14)15)16-7(6(8)5-12)3-10(17)19-2/h4H,3,5H2,1-2H3
• InChI Key： NTSQOZANKXGABV-UHFFFAOYSA-N
• SMILES： FCC1=C(C=C(N=C1CC(=O)OC)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-(fluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate

Methyl 3-(fluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804760-31-3)

Methyl 3-(fluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1804760-31-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The presence of multiple functional groups, including fluoromethyl, methoxy, and trifluoromethoxy substituents, imparts unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The structural features of Methyl 3-(fluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate contribute to its remarkable reactivity and versatility in synthetic chemistry. The fluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This property is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy. Additionally, the combination of methoxy and trifluoromethoxy groups introduces electron-withdrawing effects that can modulate the electronic properties of the pyridine ring, influencing its interactions with biological targets.

In recent years, there has been a growing interest in leveraging advanced computational methods to predict and optimize the biological activity of heterocyclic compounds. Methyl 3-(fluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate has been subjected to rigorous computational studies to elucidate its potential as a lead compound for various therapeutic applications. These studies have highlighted its suitability for targeting enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Furthermore, its structural motif has been explored as a basis for designing kinase inhibitors, which are critical in treating cancers and other chronic diseases.

The synthesis of Methyl 3-(fluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. The introduction of fluorinated groups, such as the fluoromethyl and trifluoromethoxy moieties, requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently. Such methodologies not only highlight the synthetic prowess but also underscore the importance of innovative approaches in medicinal chemistry.

The pharmacological profile of Methyl 3-(fluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate has been evaluated through both in vitro and in vivo studies. These investigations have revealed its potential as a modulator of various signaling pathways relevant to human health and disease. For instance, preclinical data suggest that this compound exhibits inhibitory activity against certain kinases, which are aberrantly activated in cancer cells. This finding aligns with the broader trend in oncology research towards developing targeted therapies that exploit specific molecular vulnerabilities.

The role of fluorinated compounds in enhancing drug efficacy has been well-documented in numerous scientific publications. The incorporation of fluorine atoms into drug molecules can lead to improved pharmacokinetic properties, including increased bioavailability and prolonged half-life. In the case of Methyl 3-(fluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate, the presence of multiple fluorinated groups is expected to contribute significantly to its stability and binding affinity. This feature is particularly advantageous when designing drugs intended for long-term use or when targeting receptors with high specificity requirements.

The development of new therapeutic agents often involves a collaborative effort between chemists, biologists, and clinicians. Methyl 3-(fluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate exemplifies this interdisciplinary approach by serving as a bridge between synthetic chemistry and biological research. Its unique structural features make it a versatile tool for exploring new drug candidates across multiple therapeutic areas. As research progresses, it is anticipated that this compound will continue to inspire innovative strategies for addressing unmet medical needs.

In conclusion, Methyl 3-(fluoromethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804760-31-3) represents a significant advancement in pharmaceutical chemistry. Its complex structure, characterized by functional groups such as fluoromethyl, methoxy, and trifluoromethoxy, endows it with remarkable potential for therapeutic applications. Through ongoing research and development efforts, this compound is poised to play a pivotal role in shaping the future of medicine.